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Abstract
This technical guide provides a comprehensive overview of the early industrial applications of

dichloropropane isomers, primarily focusing on 1,2-dichloropropane and 1,3-dichloropropane. It

delves into their historical use as industrial solvents, components in paint and varnish

removers, soil fumigants, and as versatile chemical intermediates in organic synthesis. This

document presents key quantitative data in structured tables for comparative analysis, details

relevant experimental protocols, and utilizes visualizations to illustrate metabolic pathways and

chemical synthesis workflows. The information is intended to serve as a foundational resource

for researchers, scientists, and professionals in drug development who may encounter these

compounds in legacy environmental contexts or require a historical perspective on their

industrial significance and toxicological profiles.

Introduction
Dichloropropane exists as several structural isomers, with 1,2-dichloropropane and 1,3-

dichloropropane being the most industrially significant in the early to mid-20th century.[1] These

chlorinated hydrocarbons are colorless, flammable liquids with a chloroform-like odor.[2] Their

utility stemmed from their excellent solvency power for a wide range of organic materials and

their reactivity as chemical building blocks. However, growing awareness of their potential

health and environmental impacts led to a decline in their use in many consumer and

agricultural applications by the late 20th century.[3] This guide revisits the foundational
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industrial roles of these isomers, providing technical insights into their applications and the

scientific methodologies of the time.

Physicochemical Properties of Dichloropropane
Isomers
A clear understanding of the physical and chemical properties of dichloropropane isomers was

fundamental to their industrial application. These properties dictated their suitability as solvents,

their behavior in formulations, and their environmental fate.

Property
1,2-
Dichloropropane

1,3-
Dichloropropane

References

CAS Number 78-87-5 142-28-9 [4]

Molecular Formula C₃H₆Cl₂ C₃H₆Cl₂ [4]

Molar Mass 112.98 g/mol 112.98 g/mol [4]

Appearance Colorless liquid Colorless liquid [2]

Odor Chloroform-like Chloroform-like [2]

Boiling Point 95-96 °C 120-125 °C [4]

Melting Point -100 °C -99.5 °C [4]

Density 1.156 g/cm³ at 20 °C 1.189 g/cm³ at 20 °C [4]

Vapor Pressure 40 mmHg at 20 °C 22 mmHg at 20 °C

Solubility in Water
0.26 g/100 mL at 20

°C

0.27 g/100 mL at 20

°C

Early Industrial Applications
The versatile properties of dichloropropane isomers led to their widespread use in several key

industrial sectors.

Industrial Solvents and Degreasers
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Both 1,2- and 1,3-dichloropropane were employed as effective industrial solvents for a variety

of organic materials, including oils, fats, waxes, resins, and rubber.[3][5] Their use was

prominent in metal degreasing operations and in the textile industry as spotting agents.[3] In

the paper industry, 1,2-dichloropropane was used as a solvent in the production of alkaline

paper surface sizing agents.[6]

Paint, Varnish, and Finish Removers
Prior to the early 1980s, 1,2-dichloropropane was a common component in paint strippers,

varnishes, and furniture finish removers due to its ability to dissolve cured resins and coatings.

[7][3]

Soil Fumigants and Pesticides
A significant early application of dichloropropanes was in agriculture. Mixtures containing 1,2-

dichloropropane and 1,3-dichloropropene were marketed as soil fumigants to control

nematodes.[3][8] These formulations were injected into the soil before planting to protect crops.

[8] The use of 1,2-dichloropropane in pesticide formulations in the United States was

discontinued in the 1980s.[7]

Chemical Intermediates
The dichloropropane isomers served as crucial intermediates in chemical synthesis.

1,2-Dichloropropane: A major application was in the production of tetrachloroethylene and

carbon tetrachloride.[3][5] It is also a significant byproduct of the chlorohydrin process for

manufacturing propylene oxide.[3][9]

1,3-Dichloropropane: This isomer was instrumental in the synthesis of cyclopropane and

other cyclic compounds.[10][11] The intramolecular Wurtz reaction, for instance, utilizes 1,3-

dihalopropanes to form a cyclopropane ring.[12] It also serves as a precursor for various

organic compounds in the pharmaceutical and agrochemical industries.[13]

Manufacturing Processes
Production of 1,2-Dichloropropane
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High-purity 1,2-dichloropropane was primarily obtained as a byproduct in the manufacture of

propylene oxide via the chlorohydrin process.[3][14] It could also be produced by the reaction

of propylene with chlorine in the presence of an iron oxide catalyst.[3]

Experimental Workflow: Propylene Oxide Production (Chlorohydrin Process) with 1,2-

Dichloropropane Byproduct Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://publications.iarc.who.int/_publications/media/download/6741/9552252ca777e4d03657ead791d3e429b6dcdc36.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2018-0428-0011/attachment_2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dichloropropane
https://www.products.pcc.eu/en/blog/dichloropropane-and-its-properties-where-can-it-be-used/
https://www.products.pcc.eu/en/blog/dichloropropane-and-its-properties-where-can-it-be-used/
https://cdn.intratec.us/docs/reports/previews/propylene-oxide-e11a-b.pdf
https://en.wikipedia.org/wiki/Cyclopropanation
https://www.benchchem.com/product/B093676
https://askfilo.com/user-question-answers-smart-solutions/q4-cccc-c-cl-the-major-product-will-be-a-b-cc1cc1c-c-d-3135333534303233
https://patents.google.com/patent/US6423189B1/en
https://patents.google.com/patent/US6423189B1/en
https://www.atsdr.cdc.gov/toxprofiles/tp134-c5.pdf
https://www.benchchem.com/product/b1633073#early-industrial-applications-of-dichloropropane-isomers
https://www.benchchem.com/product/b1633073#early-industrial-applications-of-dichloropropane-isomers
https://www.benchchem.com/product/b1633073#early-industrial-applications-of-dichloropropane-isomers
https://www.benchchem.com/product/b1633073#early-industrial-applications-of-dichloropropane-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1633073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

